Cas no 1181877-59-7 (Methyl 2-chloro-5-({[(1-cyano-1,2-dimethylpropyl)carbamoyl]methyl}amino)benzoate)

• Product Name: Methyl 2-chloro-5-({[(1-cyano-1,2-dimethylpropyl)carbamoyl]methyl}amino)benzoate
• CAS No: 1181877-59-7
• MF: C₁₆H₂₀ClN₃O₃
• MW: 337.801302909851
• CID: 6348972
• PubChem ID: 45872346
• Update Time: 2025-06-26

Methyl 2-chloro-5-({[(1-cyano-1,2-dimethylpropyl)carbamoyl]methyl}amino)benzoate Chemical and Physical Properties

Names and Identifiers

• Z319526906
• AKOS034176711
• methyl 2-chloro-5-({[(1-cyano-1,2-dimethylpropyl)carbamoyl]methyl}amino)benzoate
• methyl 2-chloro-5-[[2-[(2-cyano-3-methylbutan-2-yl)amino]-2-oxoethyl]amino]benzoate
• EN300-26685556
• 1181877-59-7
• Methyl 2-chloro-5-({[(1-cyano-1,2-dimethylpropyl)carbamoyl]methyl}amino)benzoate

• Inchi： 1S/C16H20ClN3O3/c1-10(2)16(3,9-18)20-14(21)8-19-11-5-6-13(17)12(7-11)15(22)23-4/h5-7,10,19H,8H2,1-4H3,(H,20,21)
• InChI Key： AHWDHJMGHCSYFS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(=O)OC)NCC(NC(C#N)(C)C(C)C)=O

Computed Properties

• Exact Mass: 337.1193192g/mol
• Monoisotopic Mass: 337.1193192g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 91.2Ų

Additional information on Methyl 2-chloro-5-({[(1-cyano-1,2-dimethylpropyl)carbamoyl]methyl}amino)benzoate

Methyl 2-chloro-5-({[(1-cyano-1,2-dimethylpropyl)carbamoyl]methyl}amino)benzoate (CAS No. 1181877-59-7): A Comprehensive Overview

Methyl 2-chloro-5-({[(1-cyano-1,2-dimethylpropyl)carbamoyl]methyl}amino)benzoate, identified by its CAS number 1181877-59-7, is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule, characterized by its complex structure, has garnered attention due to its potential applications in various biological and chemical processes. The detailed examination of its chemical properties, synthesis methods, and emerging applications provides a comprehensive understanding of its relevance in modern research.

The molecular structure of Methyl 2-chloro-5-({[(1-cyano-1,2-dimethylpropyl)carbamoyl]methyl}amino)benzoate consists of a benzoate core substituted with a chloro group at the 2-position and an amino group modified by a carbamoyl moiety. This carbamoyl group is further substituted with a 1-cyano-1,2-dimethylpropyl chain, adding to the complexity and potential functionality of the compound. Such structural features make it a versatile candidate for further derivatization and application in synthetic chemistry and drug development.

In recent years, the study of heterocyclic compounds has seen significant advancements, particularly in the development of novel pharmaceuticals. The benzoate moiety in Methyl 2-chloro-5-({[(1-cyano-1,2-dimethylpropyl)carbamoyl]methyl}amino)benzoate is known to exhibit various biological activities. Research has shown that benzoate derivatives can interact with biological targets, making them valuable in the design of therapeutic agents. The presence of the chloro group enhances the electrophilicity of the molecule, facilitating further functionalization and reactivity.

The carbamoyl substituent in this compound plays a crucial role in modulating its biological activity. Carbamoylated compounds are known for their ability to act as intermediates in the synthesis of more complex molecules. The specific arrangement of atoms in Methyl 2-chloro-5-({[(1-cyano-1,2-dimethylpropyl)carbamoyl]methyl}amino)benzoate suggests potential interactions with enzymes and receptors, which could be exploited for therapeutic purposes. This has led to increased interest in exploring its pharmacological properties.

Synthetic routes to Methyl 2-chloro-5-({[(1-cyano-1,2-dimethylpropyl)carbamoyl]methyl}amino)benzoate have been optimized to ensure high yield and purity. One common approach involves the condensation of 2-chlorobenzoic acid with appropriate amino acid derivatives followed by functional group transformations. These synthetic strategies leverage well-established methods in organic chemistry to construct the desired framework efficiently. The use of protecting groups and careful control of reaction conditions are essential to achieve the target molecule without side products.

The versatility of Methyl 2-chloro-5-({[(1-cyano-1,2-dimethylpropyl)carbamoyl]methyl}amino)benzoate extends to its applications in material science and catalysis. Its unique structural features make it a potential candidate for designing novel ligands in coordination chemistry. These ligands could be used to develop efficient catalysts for various organic transformations. Additionally, the compound’s ability to participate in π-stacking interactions suggests potential uses in materials designed for high-performance applications.

Recent studies have also explored the role of this compound in medicinal chemistry. The interaction between benzoate derivatives and biological targets has been extensively studied for their potential as antimicrobial agents. The structural features of Methyl 2-chloro-5-({[(1-cyano-1,2-dimethylpropyl)carbamoyl]methyl}amino)benzoate make it a promising candidate for further investigation as an antimicrobial agent. Its ability to disrupt bacterial cell membranes or interfere with essential metabolic pathways could provide new avenues for combating drug-resistant strains.

The development of new methodologies for studying complex molecules like Methyl 2-chloro-5-({[(1-cyano-1,2-dimethylpropyl)carbamoyl]methyl}amino)benzoate has been facilitated by advances in computational chemistry and spectroscopic techniques. Molecular modeling studies can predict how this compound interacts with biological targets at an atomic level, providing insights into its mechanism of action. Techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography offer detailed structural information that is crucial for understanding its behavior.

In conclusion, Methyl 2-chloro-5-({[(1-cyano-1,2-dimethylpropyl)carbamoyl]methyl}amino)benzoate (CAS No. 1181877-59-7) represents a fascinating compound with diverse applications across multiple fields. Its unique structural features make it a valuable tool for synthetic chemists and pharmacologists alike. As research continues to uncover new ways to utilize this molecule, its importance is likely to grow further, contributing significantly to advancements in both chemistry and medicine.